4-[(E)-(1,3-Dioxo-1,3-diphenylpropan-2-yl)diazenyl]benzene-1-sulfonamide

Specification

• CAS No.: 7512-31-4
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol
• IUPAC Name: 4-[(1,3-dioxo-1,3-diphenylpropan-2-yl)diazenyl]benzenesulfonamide
• Standard InChI: InChI=1S/C21H17N3O4S/c22-29(27,28)18-13-11-17(12-14-18)23-24-19(20(25)15-7-3-1-4-8-15)21(26)16-9-5-2-6-10-16/h1-14,19H,(H2,22,27,28)
• Standard InChI Key: WHKYELIWFQHMFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(C(=O)C2=CC=CC=C2)N=NC3=CC=C(C=C3)S(=O)(=O)N

Introduction

4-[(E)-(1,3-Dioxo-1,3-diphenylpropan-2-yl)diazenyl]benzene-1-sulfonamide is a complex organic compound with a molecular formula of C21H17N3O4S. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial and anticancer properties. The compound's structure includes a diazenyl group linked to a benzene ring, which is further substituted with a sulfonamide group, and a 1,3-dioxo-1,3-diphenylpropan-2-yl moiety.

Synthesis and Preparation

The synthesis of 4-[(E)-(1,3-Dioxo-1,3-diphenylpropan-2-yl)diazenyl]benzene-1-sulfonamide typically involves the reaction of a diazonium salt with a suitable coupling partner. The diazonium salt is often prepared from an aniline derivative, which is then coupled with the 1,3-dioxo-1,3-diphenylpropan-2-yl moiety under appropriate conditions to form the desired diazenyl linkage.

Biological Activities

While specific biological activity data for 4-[(E)-(1,3-Dioxo-1,3-diphenylpropan-2-yl)diazenyl]benzene-1-sulfonamide is limited, compounds with similar structures have shown potential in various biological assays. For instance, sulfonamides are known for their antimicrobial properties, and diazenyl compounds can exhibit antioxidant or anticancer activities depending on their structure.

Biological Activity	Potential Effects
Antimicrobial Activity	Inhibition of bacterial growth
Anticancer Activity	Potential inhibition of cancer cell proliferation
Antioxidant Activity	Neutralization of free radicals

Research Findings and Future Directions

Research on sulfonamide derivatives has highlighted their versatility in medicinal chemistry. The incorporation of diazenyl linkages into these compounds can modulate their biological activities. Future studies could focus on optimizing the synthesis of 4-[(E)-(1,3-Dioxo-1,3-diphenylpropan-2-yl)diazenyl]benzene-1-sulfonamide and evaluating its specific biological effects, potentially leading to new therapeutic applications.